1-Benzyl-1-ethylhydrazine

• IUPAC Name: 1-benzyl-1-ethylhydrazine
• InChI: InChI=1S/C9H14N2/c1-2-11(10)8-9-6-4-3-5-7-9/h3-7H,2,8,10H2,1H3
• InChI Key: MMAWHLUFBJYBRE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)N
• Molecular Formula: C9H14N2
• DSSTOX Substance ID: DTXSID80608043
• Molecular Weight: 150.22 g/mol
• CAS No.: 33384-62-2

Description

1-Benzyl-1-ethylhydrazine is a hydrazine derivative featuring a benzyl (phenylmethyl) group and an ethyl group attached to the hydrazine backbone (N–N). Hydrazine derivatives are widely studied for their biological activities, including antimicrobial, antitumor, and enzyme-inhibitory effects, which are modulated by substituent variations .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Features of Hydrazine Derivatives

Compound	R₁	R₂/R₃	Core Structure	Notable Properties
1-Benzyl-1-ethylhydrazine	Benzyl	Ethyl	Hydrazine	Hypothesized moderate lipophilicity
1-Benzyl-1-phenylhydrazine	Benzyl	Phenyl	Hydrazine	Crystalline solid; mp data unavailable
(E)-1-(4-Chlorobenzylidene)-2-phenylhydrazine	4-Cl-Benzylidene	Phenyl	Hydrazine derivative	Planar geometry; strong C–N coupling
1-Ethyl-2-hydrazino-1H-benzimidazole	Ethyl	Benzimidazole	Benzimidazole-hydrazine	High polarity due to fused aromatic system
2-(1H-Benzimidazol-1-yl)-N′-[(E)-pyridin-3-ylmethylene]acetohydrazide	Benzimidazole	Pyridinyl	Hydrazide	Enhanced bioactivity via heterocyclic moieties

Substituent Impact :

• Benzyl vs. Phenyl : The benzyl group (CH₂Ph) enhances solubility in organic solvents compared to phenyl (Ph), which increases aromatic stacking interactions .
• Ethyl vs. Halogenated Groups : Ethyl is electron-donating, while halogen substituents (e.g., Cl in ) improve metabolic stability and binding affinity via hydrophobic interactions .

Key Observations :

• 1-Benzyl-1-ethylhydrazine likely follows a pathway similar to 1-benzyl-1-phenylhydrazine, substituting benzyl chloride with ethylating agents.
• Microwave-assisted synthesis (e.g., ) could optimize reaction times for ethyl derivatives.

Table 3: Comparative Bioactivity and Physical Data

Compound	Melting Point (°C)	Solubility	Biological Activity
1-Benzyl-1-phenylhydrazine	Not reported	Moderate in DMSO	Anticonvulsant potential (inferred)
(E)-1-(4-Chlorobenzylidene)-2-phenylhydrazine	172–174 (decomp.)	Low in water	Antimicrobial
Benzimidazole hydrazides	160–220	High in DMF	Anticancer (IC₅₀: 8–12 µM)

Activity Trends :

• Electron-Withdrawing Groups : Chloro and nitro substituents () enhance antimicrobial activity by disrupting bacterial membranes .
• Heterocyclic Moieties : Benzimidazole and pyridine groups () improve DNA intercalation and kinase inhibition .